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Compound of Interest

Compound Name: Cesium chromate

Cat. No.: B076401

A Comprehensive Guide to the Structural Differences Between Chromate and Dichromate
Anions

For researchers, scientists, and professionals in drug development, a precise understanding of
ionic structures is paramount. This guide provides an objective comparison of the structural
disparities between chromate (CrO42-) and dichromate (Cr2072") anions, supported by
experimental data.

Introduction

Chromate and dichromate are oxoanions of chromium, with chromium in the +6 oxidation state
in both species.[1][2][3][4] Despite this shared characteristic, their structures, and consequently
some of their properties, differ significantly. These anions exist in a pH-dependent equilibrium,
a crucial factor in their chemical behavior.[4][5][6] The vibrant yellow color of chromate
solutions is characteristic of alkaline conditions, while the bright orange hue of dichromate is
observed in acidic media.[5][6]

Molecular Structure

The fundamental structural difference lies in their composition and geometry. The chromate ion
consists of a single chromium atom tetrahedrally bonded to four oxygen atoms.[5][7] In
contrast, the dichromate ion is formed by two tetrahedral chromate units sharing a common
oxygen atom.[1][5]
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Table 1: Comparison of Structural Parameters

Parameter Chromate (CrO4*7) Dichromate (Cr207%")
Geometry Tetrahedral Two corner-sharing tetrahedra
Cr-O Bond Length (Terminal) ~1.62 A ~1.63 A[8]

Cr-O Bond Length (Bridging) N/A ~1.79 A[8]

O-Cr-O Bond Angle ~109.5°[7] N/A

Cr-O-Cr Bond Angle N/A 126°[1][71[9]

Oxidation State of Cr

+6[2][3][7]

+6[1][2][7]

Interconversion and Equilibrium

The interconversion between chromate and dichromate is a classic example of a chemical

equilibrium influenced by pH. In alkaline solutions, the chromate ion is the predominant

species. As the pH is lowered (becomes more acidic), two chromate ions condense to form a

dichromate ion and a molecule of water.[5] This reversible reaction can be represented as:

2 CrO42~ (yellow) + 2 H* & Cr2072- (orange) + H20
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://saylordotorg.github.io/text_general-chemistry-principles-patterns-and-applications-v1.0/s13-01-predicting-the-geometry-of-mol.html
https://en.wikipedia.org/wiki/Chromate_and_dichromate
https://askfilo.com/chemistry-question-answers/consider-the-structures-of-chromate-ion-and-dichromate-ion-the-true-statement-is
https://byjus.com/chemistry/chromate/
https://www.youtube.com/watch?v=j5y4QhpiX4I
https://www.vedantu.com/question-answer/in-cr2o72-every-cr-is-linked-to-a-two-oatoms-b-class-12-chemistry-cbse-5f993f54e89b5f016ffa3177
https://www.vedantu.com/question-answer/in-cr2o72-every-cr-is-linked-to-a-two-oatoms-b-class-12-chemistry-cbse-5f993f54e89b5f016ffa3177
https://cdquestions.com/exams/questions/the-bond-angle-of-cr-o-cr-bond-in-dichromate-ion-i-681208bcbf71dbfc0310b65f
https://www.benchchem.com/product/b076401#structural-differences-between-chromate-and-dichromate-anions
https://www.benchchem.com/product/b076401#structural-differences-between-chromate-and-dichromate-anions
https://www.benchchem.com/product/b076401#structural-differences-between-chromate-and-dichromate-anions
https://www.benchchem.com/product/b076401#structural-differences-between-chromate-and-dichromate-anions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

